Cas no 1507734-64-6 (2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine)

• Product Name: 2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine
• CAS No: 1507734-64-6
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 5161054
• PubChem ID: 75356096
• Update Time: 2025-11-02

2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanamine, N-(2-methyl-3-pyridinyl)-
• 2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine

• Inchi： 1S/C11H12N4/c1-9-11(3-2-4-14-9)15-7-10-5-12-8-13-6-10/h2-6,8,15H,7H2,1H3
• InChI Key： WUVADVTWMYQPKH-UHFFFAOYSA-N
• SMILES： C1=NC=C(CNC2=CC=CN=C2C)C=N1

Additional information on 2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine

Comprehensive Overview of 2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine (CAS No. 1507734-64-6)

2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine (CAS No. 1507734-64-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a pyridine-pyrimidine hybrid, combines the 2-methylpyridin-3-amine moiety with a pyrimidin-5-ylmethyl group, making it a versatile intermediate in drug discovery and material science. Its molecular formula is C₁₁H₁₂N₄, and it exhibits a molecular weight of 200.24 g/mol. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold and its role in modulating biological pathways.

The compound's structural uniqueness lies in its ability to form hydrogen bonds and π-π stacking interactions, which are critical for binding to biological targets. Recent studies highlight its relevance in the development of targeted therapies, especially in oncology and neurodegenerative diseases. For instance, its pyrimidine core is a common motif in FDA-approved drugs, such as EGFR inhibitors and CDK4/6 inhibitors, which are widely used in cancer treatment. This has led to a surge in searches for "pyrimidine-based drug candidates" and "small molecule kinase inhibitors" in scientific databases and AI-driven research platforms.

In addition to its pharmaceutical applications, 2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine is also explored in agrochemical innovation. Its heterocyclic framework is found in herbicides and fungicides, aligning with the growing demand for sustainable crop protection solutions. Industry trends show increasing interest in "green chemistry" and "biodegradable agrochemicals," making this compound a potential candidate for eco-friendly formulations. Researchers are investigating its efficacy against resistant strains of pests, a topic frequently searched in agricultural forums.

The synthesis of CAS No. 1507734-64-6 typically involves multistep organic reactions, including reductive amination and cross-coupling techniques. Optimizing its yield and purity is a key focus in process chemistry, with many laboratories sharing protocols for "high-yield synthesis of pyridine derivatives" and "scalable heterocyclic compound production." Analytical methods such as HPLC, NMR, and mass spectrometry are employed to characterize its properties, ensuring compliance with regulatory standards.

From a commercial perspective, 2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine is available through specialized chemical suppliers, often listed under categories like "pharmaceutical intermediates" or "research chemicals." Its pricing and availability fluctuate based on demand from academic and industrial sectors. Recent discussions in scientific communities emphasize the need for "cost-effective synthetic routes" and "bulk procurement strategies," reflecting its growing importance in R&D pipelines.

Looking ahead, the compound's potential extends to material science, where its aromatic system could contribute to the development of organic semiconductors or ligands for catalysis. As the scientific community prioritizes "molecular design for functional materials," CAS No. 1507734-64-6 may play a pivotal role in advancing these technologies. Its adaptability across disciplines underscores its value as a multifunctional building block in modern chemistry.

In summary, 2-methyl-N-(pyrimidin-5-yl)methylpyridin-3-amine (CAS No. 1507734-64-6) represents a compelling case study in the convergence of medicinal chemistry, agrochemical research, and material innovation. Its diverse applications and structural elegance continue to inspire cutting-edge studies, making it a recurring keyword in scholarly articles and patent filings. For researchers and industry professionals, understanding its properties and potential is essential for leveraging its capabilities in next-generation solutions.